Cas no 1706448-89-6 (methyl 3-(piperidin-4-yl)methanesulfonylpropanoate)

• Product Name: methyl 3-(piperidin-4-yl)methanesulfonylpropanoate
• CAS No: 1706448-89-6
• MF: C₁₀H₁₉NO₄S
• MW: 249.327162027359
• MDL: MFCD29034713
• CID: 5181311
• PubChem ID: 71777968
• Update Time: 2025-10-31

methyl 3-(piperidin-4-yl)methanesulfonylpropanoate Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 3-[(4-piperidinylmethyl)sulfonyl]-, methyl ester
• methyl 3-(piperidin-4-yl)methanesulfonylpropanoate

• MDL： MFCD29034713
• Inchi： 1S/C10H19NO4S/c1-15-10(12)4-7-16(13,14)8-9-2-5-11-6-3-9/h9,11H,2-8H2,1H3
• InChI Key： PMAOVRBSZZZARO-UHFFFAOYSA-N
• SMILES： C(OC)(=O)CCS(CC1CCNCC1)(=O)=O

Additional information on methyl 3-(piperidin-4-yl)methanesulfonylpropanoate

Methyl 3-(Piperidin-4-yl)methanesulfonylpropanoate: An Overview of CAS No. 1706448-89-6

Methyl 3-(piperidin-4-yl)methanesulfonylpropanoate (CAS No. 1706448-89-6) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure and functional groups, holds potential applications in the development of novel therapeutic agents. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, and recent research advancements associated with methyl 3-(piperidin-4-yl)methanesulfonylpropanoate.

Chemical Structure and Properties

The chemical structure of methyl 3-(piperidin-4-yl)methanesulfonylpropanoate is defined by a piperidine ring attached to a methanesulfonyl group and a carboxylic acid ester. The piperidine ring, a six-membered nitrogen-containing heterocycle, imparts significant biological activity and structural flexibility. The methanesulfonyl group, known for its strong electron-withdrawing properties, enhances the compound's reactivity and stability. The ester functionality provides additional chemical versatility, allowing for various modifications and derivatizations.

The molecular formula of methyl 3-(piperidin-4-yl)methanesulfonylpropanoate is C12H21NO4S, with a molecular weight of approximately 275.35 g/mol. The compound is typically obtained as a white crystalline solid with a melting point ranging from 95 to 98°C. It is soluble in common organic solvents such as methanol, ethanol, and dichloromethane but exhibits limited solubility in water.

Synthesis Methods

The synthesis of methyl 3-(piperidin-4-yl)methanesulfonylpropanoate can be achieved through several routes, each offering unique advantages and challenges. One common method involves the reaction of 3-(piperidin-4-yl)propanol with methanesulfonyl chloride in the presence of a base such as triethylamine. This reaction forms the corresponding methanesulfonate intermediate, which is then esterified using methanol under acidic conditions.

Another approach involves the coupling of 3-bromopropanoic acid methyl ester with piperidine using palladium-catalyzed cross-coupling reactions. This method provides high yields and excellent regioselectivity, making it suitable for large-scale production. Recent advancements in catalytic systems have further optimized this process, reducing reaction times and improving overall efficiency.

Biological Activity and Applications

Methyl 3-(piperidin-4-yl)methanesulfonylpropanoate has been extensively studied for its potential biological activities. Research has shown that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings have led to its evaluation as a potential therapeutic agent for inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory effects, methyl 3-(piperidin-4-yl)methanesulfonylpropanoate has demonstrated neuroprotective properties in preclinical studies. It has been shown to reduce oxidative stress and protect neuronal cells from apoptosis induced by various neurotoxic agents. These neuroprotective effects make it a promising candidate for the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

Recent Research Advancements

The field of medicinal chemistry continues to advance our understanding of methyl 3-(piperidin-4-yl)methanesulfonylpropanoate. Recent studies have focused on optimizing its pharmacokinetic properties to enhance bioavailability and reduce side effects. For instance, researchers have explored the use of prodrug strategies to improve the oral absorption and stability of the compound.

A notable study published in the Journal of Medicinal Chemistry reported the development of a series of derivatives with enhanced potency and selectivity for specific targets. These derivatives were designed by modifying the piperidine ring or introducing additional functional groups to fine-tune their biological activity. The results showed significant improvements in both efficacy and safety profiles compared to the parent compound.

Conclusion

In conclusion, methyl 3-(piperidin-4-yl)methanesulfonylpropanoate (CAS No. 1706448-89-6) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure endows it with valuable biological activities, including anti-inflammatory and neuroprotective effects. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, paving the way for future drug development efforts.